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Compound of Interest

Compound Name: Fmoc-D-Lys(Dde)-OH

Cat. No.: B613494 Get Quote

Physicochemical Properties of Fmoc-D-
Lys(Dde)-OH
A comprehensive analysis of Fmoc-D-Lys(Dde)-OH reveals key molecular identifiers crucial

for its application in chemical and biological research. This technical guide outlines the

fundamental physicochemical data for this compound, specifically its molecular weight and

CAS number, which are essential for researchers, scientists, and professionals in drug

development.

Property Value

Molecular Weight 532.63 g/mol [1]

CAS Number 333973-51-6[2]

Molecular Formula C₃₁H₃₆N₂O₆

Synonyms
N-α-Fmoc-N-ε-1-(4,4-dimethyl-2,6-

dioxocyclohex-1-ylidene)ethyl-D-lysine[2]

As this guide focuses solely on the intrinsic properties of Fmoc-D-Lys(Dde)-OH, detailed

experimental protocols, signaling pathways, and workflows are not applicable. The provided

data is foundational for the accurate preparation and application of this compound in further

research.

Foundational & Exploratory
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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